Cas no 1807268-60-5 (Methyl 5-bromo-2-nitropyridine-4-acetate)

• Product Name: Methyl 5-bromo-2-nitropyridine-4-acetate
• CAS No: 1807268-60-5
• MF: C₈H₇BrN₂O₄
• MW: 275.056181192398
• CID: 4901730
• Update Time: 2025-05-19

Methyl 5-bromo-2-nitropyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-bromo-2-nitropyridine-4-acetate

• Inchi： 1S/C8H7BrN2O4/c1-15-8(12)3-5-2-7(11(13)14)10-4-6(5)9/h2,4H,3H2,1H3
• InChI Key： PFKCJQUVMHRORY-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1CC(=O)OC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• XLogP3: 1.5
• Topological Polar Surface Area: 85

Additional information on Methyl 5-bromo-2-nitropyridine-4-acetate

Methyl 5-bromo-2-nitropyridine-4-acetate (CAS No. 1807268-60-5): A Comprehensive Overview

Methyl 5-bromo-2-nitropyridine-4-acetate, identified by the CAS registry number 1807268-60-5, is a significant compound in the field of organic chemistry. This compound, often abbreviated as Methyl 5-bromo-2-nitropyridine-4-acetate, has garnered attention due to its unique structural properties and potential applications in various chemical and pharmaceutical industries. The molecule consists of a pyridine ring substituted with a bromine atom at position 5, a nitro group at position 2, and an acetate ester group at position 4. These substituents contribute to its distinct chemical reactivity and physical properties.

The synthesis of Methyl 5-bromo-2-nitropyridine-4-acetate typically involves multi-step processes, including nitration, bromination, and esterification reactions. Recent advancements in synthetic methodologies have enabled the optimization of these steps, leading to higher yields and improved purity levels. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality. Such innovations highlight the compound's versatility and adaptability in modern chemical synthesis.

One of the key areas where Methyl 5-bromo-2-nitropyridine-4-acetate has shown promise is in its application as an intermediate in the synthesis of bioactive compounds. The presence of electron-withdrawing groups such as nitro and bromine atoms makes this compound highly reactive toward nucleophilic aromatic substitution reactions. This property has been exploited in the development of novel drug candidates targeting various therapeutic areas, including oncology and infectious diseases.

Recent studies have also focused on the electrochemical properties of this compound, particularly its potential as a component in organic electronic materials. The pyridine ring's conjugated system and the substituents' electron-withdrawing effects make it suitable for applications in organic light-emitting diodes (OLEDs) and other optoelectronic devices. Researchers have reported that incorporating Methyl 5-bromo-2-nitropyridine-4-acetate into polymer blends can enhance charge transport properties, paving the way for its use in advanced materials science.

In terms of physical properties, Methyl 5-bromo-2-nitropyridine-4-acetate exhibits a melting point of approximately 130°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum reveals strong absorption bands in the visible region, indicative of its conjugated π-system. These characteristics make it a valuable tool for spectroscopic studies and analytical chemistry applications.

The environmental impact of this compound has also been a subject of recent research. Studies have shown that under certain conditions, Methyl 5-bromo-2-nitropyridine-4-acetate can undergo biodegradation, reducing its persistence in aquatic environments. However, further investigations are required to fully understand its environmental fate and potential risks.

In conclusion, Methyl 5-bromo-2-nitropyridine-4-acetate (CAS No. 1807268-60-5) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure enables it to serve as an intermediate in drug discovery, a component in advanced materials, and a tool for fundamental chemical research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.